N1-(1H-Benzo[d]imidazol-2-yl)ethane-1,2-diamine

• Molecular Formula: C9H12N4
• Molecular Weight: 176.22 g/mol
• IUPAC Name: N'-(1H-benzimidazol-2-yl)ethane-1,2-diamine
• InChI: InChI=1S/C9H12N4/c10-5-6-11-9-12-7-3-1-2-4-8(7)13-9/h1-4H,5-6,10H2,(H2,11,12,13)
• InChI Key: XARCUBHUCFGDIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)NCCN

Description

N1-(1H-Benzo[d]imidazol-2-yl)ethane-1,2-diamine is a useful research compound. Its molecular formula is C9H12N4 and its molecular weight is 176.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-chloro-1H -benzoimidazole (1 g) in 4 mL of ethane-1,2-diamine was heated to 100 C. for several hours until complete by HPLC. The reaction was allowed to cool and diluted with a mixture of chloroform and isopropanol (3:1). The organic phase was washed with water then dried and concentrated to give 216 mg of product as a solid which was used in the next step without further purification. MS(ES): m/c (EI*) 177.1 [M+H]